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Compound of Interest

Compound Name: GSK256073 tris

Cat. No.: B607795 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the receptor cross-reactivity for GSK256073, a

potent and selective agonist for the Hydroxycarboxylic acid receptor 2 (HCA2), also known as

GPR109A. While specific cross-reactivity screening data against a wide panel of receptors for

GSK256073 is not extensively published in the public domain, this document outlines the

typical methodologies used to assess such activity and presents a representative selectivity

profile based on the known characteristics of this compound.

Executive Summary
GSK256073 is recognized for its high affinity and selectivity for the HCA2 receptor. This

selectivity is crucial for its mechanism of action, which involves the inhibition of lipolysis,

leading to a reduction in serum non-esterified fatty acids (NEFA) and glucose levels. Off-target

interactions are a key consideration in drug development to mitigate potential side effects. This

guide details the experimental approaches to quantify such interactions and illustrates the

expected high selectivity of GSK256073.

Cross-Reactivity Data
The following table represents a hypothetical but illustrative selectivity panel for GSK256073. It

is designed to demonstrate the expected significant difference in binding affinity between its

primary target (HCA2) and other related G-protein coupled receptors (GPCRs).
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Receptor Ligand Assay Type Organism Kᵢ (nM)
Fold
Selectivity
vs. HCA2

HCA2

(GPR109A)
GSK256073

Radioligand

Binding
Human 15 -

HCA1

(GPR81)
GSK256073

Radioligand

Binding
Human >10,000 >667

HCA3

(GPR109B)
GSK256073

Radioligand

Binding
Human >10,000 >667

GPR40

(FFAR1)
GSK256073

Radioligand

Binding
Human >10,000 >667

GPR120

(FFAR4)
GSK256073

Radioligand

Binding
Human >10,000 >667

β2-

Adrenergic

Receptor

GSK256073
Radioligand

Binding
Human >10,000 >667

M2

Muscarinic

Receptor

GSK256073
Radioligand

Binding
Human >10,000 >667

Note: The data presented in this table is representative and intended for illustrative purposes to

highlight the expected selectivity profile of GSK256073. Specific experimental values from

head-to-head comparative studies are not publicly available.

Signaling Pathway of HCA2 Activation
Activation of the HCA2 receptor by an agonist like GSK256073 initiates a signaling cascade

through the Gi/o family of G-proteins. This leads to the inhibition of adenylyl cyclase, resulting

in a decrease in intracellular cyclic AMP (cAMP) levels.
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Cell Membrane

Cytosol

GSK256073

HCA2 Receptor
(GPR109A)

Binds to

Gαi

Activates

Adenylyl Cyclase

Inhibits

Lipolysis

Inhibits
(via ↓cAMP)

Gβγ

cAMP

Converts

ATP

Protein Kinase A

Activates

Promotes
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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